2-[(1,2,3-benzothiadiazol-5-yl)carbamoyl]cyclopropane-1-carboxylic acid

• IUPAC Name: 2-(1,2,3-benzothiadiazol-5-ylcarbamoyl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H9N3O3S/c15-10(6-4-7(6)11(16)17)12-5-1-2-9-8(3-5)13-14-18-9/h1-3,6-7H,4H2,(H,12,15)(H,16,17)
• InChI Key: HTABQSJSFAMLAM-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1C(=O)O)C(=O)NC2=CC3=C(C=C2)SN=N3
• Molecular Formula: C11H9N3O3S
• Molecular Weight: 263.27 g/mol
• CAS No.: 866156-76-5

Description

2-[(1,2,3-benzothiadiazol-5-yl)carbamoyl]cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C11H9N3O3S and its molecular weight is 263.27. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• 2-[(1,2,3-Benzothiadiazol-5-ylamino)carbonyl]cyclopropanecarboxylic acid and its derivatives have been utilized in various synthetic chemical reactions. For instance, Sheikholeslami-Farahani and Shahvelayati (2013) demonstrated the use of 4-Benzothiazol-2-ylamino-4-oxo-2-butenoic acid in the Passerini three-component reaction to produce α-benzothiazole acyloxyamides (Sheikholeslami-Farahani & Shahvelayati, 2013).

Crystal Structures and Modeling

• Research by Abele, Seiler, and Seebach (1999) on β-oligopeptides derived from 1-(aminomethyl)cyclopropanecarboxylic acid revealed unique hydrogen-bonded ring structures in their crystal formations, indicating potential applications in structural chemistry and materials science (Abele, Seiler, & Seebach, 1999).

Biological Activity and Applications

• Chavan and Pai (2007) explored the biological activity of N-substituted-3-chloro-2-azetidinones derived from 2-aminobenzothiazole-6-carboxylic acid, demonstrating its potential in antibacterial and antifungal applications (Chavan & Pai, 2007).

Luminescence and Photophysical Properties

• Sukhikh et al. (2016) studied a β-ketoimine-functionalized 2,1,3-benzothiadiazole for its photophysical properties, indicating its application in luminescence and as a chelating ligand (Sukhikh et al., 2016).

Corrosion Inhibition

• A study by Hür, Varol, Görgün, and Sakarya (2011) demonstrated the use of benzothiazole derivatives as corrosion inhibitors for low carbon steel, highlighting its industrial applications (Hür, Varol, Görgün, & Sakarya, 2011).

Photovoltaic Performance

• Helgesen, Bjerring, Nielsen, and Krebs (2010) researched the application of benzothiadiazole derivatives in polymer photovoltaic devices, indicating its potential in renewable energy technologies (Helgesen, Bjerring, Nielsen, & Krebs, 2010).

Optical Sensors and Tagging Materials

• Isoppo, Gil, Gonçalves, Rodembusch, and Moro (2020) studied lipophilic 2,1,3-benzothiadiazoles for their application as optical sensors in detecting material and gasoline adulteration (Isoppo, Gil, Gonçalves, Rodembusch, & Moro, 2020).